2-[(4-Ethoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione

• IUPAC Name: 2-[(4-ethoxyphenyl)iminomethyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C17H21NO3/c1-4-21-13-7-5-12(6-8-13)18-11-14-15(19)9-17(2,3)10-16(14)20/h5-8,11,19H,4,9-10H2,1-3H3
• InChI Key: OEVRBOCQOHQKJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N=CC2=C(CC(CC2=O)(C)C)O
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

The compound “2-[(4-Ethoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione” is a chemical compound with a linear formula of C12H11N3O. It has a molecular weight of 213.241. This compound is part of a collection of rare and unique chemicals provided to early discovery researchers.

Scientific Research Applications

Electrophilic Iodination and Synthesis Applications

Research by Martinez-Erro et al. (2017) introduces a new electrophilic iodinating agent, 2,2-Diiodo-5,5-dimethylcyclohexane-1,3-dione, showcasing its potential for selectively iodinating electron-rich aromatics. This compound's mild nature is particularly advantageous for the selective synthesis of α-iodinated carbonyl compounds from allylic alcohols through a 1,3-hydrogen shift/iodination process, catalyzed by iridium(iii) complexes (Martinez-Erro et al., 2017).

Chemosensor Development for Metal Ions

Subhasri and Anbuselvan (2014) have synthesized intramolecular charge transfer (ICT) chromophores utilizing derivatives of β-diketones, including 2-[(4-Ethoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione, for the first time as chemosensors with reversible “on–off” sensing capabilities for Co2+. These sensors exhibit excellent selectivity and sensitivity, demonstrating the compound's utility in environmental and biological monitoring (Subhasri & Anbuselvan, 2014).

Antimicrobial Activity Studies

A study by Ghorab et al. (2017) on a series of derivatives synthesized from 2-[(4-Ethoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione revealed interesting antimicrobial activities. These compounds showed significant potency against a variety of Gram-positive and Gram-negative bacteria, as well as fungi, highlighting their potential in developing new antimicrobial agents (Ghorab et al., 2017).

Tautomerization Studies and Chemical Stability

Research by Dobosz et al. (2020) on the tautomeric stability of compounds like 2-[(4-Ethoxyanilino)methylidene]-5,5-dimethylcyclohexane-1,3-dione revealed insights into their chemical properties. Utilizing DFT calculations, the study provides valuable information on the stability of such compounds, which is critical for their applications in chemical synthesis and materials science (Dobosz et al., 2020).